(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetic acid

• IUPAC Name: 2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetic acid
• InChI: InChI=1S/C10H12N2O3/c13-9-5-7-3-1-2-4-8(7)11-12(9)6-10(14)15/h5H,1-4,6H2,(H,14,15)
• InChI Key: YCBFCFXGJKVRHH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CC(=O)O
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol

Description

(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetic acid, also known as OTAA, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

Bacterial Catabolism of Acetic Acid Derivatives

Research on bacterial catabolism of indole-3-acetic acid (IAA), a molecule structurally related to acetic acid, demonstrates the microbial ability to degrade or assimilate IAA. This process involves gene clusters (iac/iaa) enabling bacteria to convert IAA into useful metabolites, potentially offering insights into biotechnological applications involving acetic acid derivatives for environmental and agricultural improvements (Laird, Flores, & Leveau, 2020).

Acetic Acid in Corrosion Studies

Acetic acid's role in the corrosion of metals, particularly copper, highlights its significance in understanding and mitigating corrosion in industrial contexts. This understanding can inform the development of corrosion-resistant materials and coatings, potentially relevant to compounds with similar acetic acid functionalities (Bastidas & La Iglesia, 2007).

Role in Fermented Beverages

The study of acetic acid bacteria (AAB) in the production of vinegar and fermented beverages underscores the importance of such compounds in food science. This research could be relevant to understanding the fermentation potential of related acetic acid derivatives in food and beverage industries (Lynch et al., 2019).

Acetic Acid Derivatives in Organic Chemistry

Research into the chemistry and biological activities of caffeic acid derivatives from Salvia miltiorrhiza, which shares structural motifs with cinnolin compounds, provides insights into the potential pharmacological applications of similar compounds. This includes antioxidant, anti-inflammatory, and anti-tumor properties, suggesting a wide range of biomedical applications (Jiang et al., 2005).

Acetic Acid in Environmental Chemistry

The environmental fate and effects of acetic acid and its derivatives, particularly in aquatic systems, highlight the ecological impact and biodegradability of such compounds. Understanding these effects is crucial for assessing the environmental safety of chemicals with similar structures (Staples, 2001).